![molecular formula C19H13FN6O3S B2375717 2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide CAS No. 893936-62-4](/img/structure/B2375717.png)
2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide
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Description
2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C19H13FN6O3S and its molecular weight is 424.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide and its derivatives have been researched for their antimicrobial properties. Studies have shown that certain derivatives exhibit significant antimicrobial activities, providing a potential avenue for developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008), (El-sayed, Ibrahim, Soltan, & Abo-Kul, 2017).
Neuroinflammation Imaging
This compound has been used in the synthesis of novel pyrazolo[1,5-a]pyrimidines, which bind to the translocator protein 18 kDa (TSPO). TSPO is recognized as a biomarker for neuroinflammatory processes. Derivatives of this compound have shown potential as PET-radiotracers for in vivo imaging of neuroinflammation, highlighting their significance in neurological research (Damont et al., 2015).
Anticancer Research
Some derivatives have been synthesized and evaluated for their anticancer activity, particularly against human breast adenocarcinoma cell lines. Certain derivatives displayed mild to moderate antitumor activity, indicating their potential in cancer research (El-Morsy, El-Sayed, & Abulkhair, 2017), (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Psoriasis Treatment
In the context of psoriasis, a chronic T-cell-mediated autoimmune disease, derivatives of this compound have been investigated as inhibitors of FMS-like tyrosine kinase 3 (FLT3), a potential molecular target for psoriasis treatment. One derivative showed significant antipsoriatic effects in a mouse model, suggesting its potential as a drug candidate for psoriasis treatment (Li et al., 2016).
Herbicidal Activity
Research into the herbicidal properties of derivatives of this compound has revealed promising results. Some derivatives showed good inhibition activities against various plant species, indicating their potential use in agricultural applications (Luo, Zhao, Zheng, & Wang, 2017).
properties
IUPAC Name |
2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN6O3S/c20-12-1-5-14(6-2-12)25-18-16(9-23-25)19(22-11-21-18)30-10-17(27)24-13-3-7-15(8-4-13)26(28)29/h1-9,11H,10H2,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHAIXFVNUOQYNS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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